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Compound of Interest

Compound Name: p32 Inhibitor M36

Cat. No.: B1678143 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The p32 inhibitor M36 (CAS No. 802555-

85-7) is a valuable tool in mitochondrial protein research; however, its proper disposal is crucial

to ensure the safety of personnel and the protection of the environment. This guide provides

essential, step-by-step procedures for the safe handling and disposal of M36, aligning with

general best practices for hazardous laboratory waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to be familiar with the safety information

outlined in the product's Safety Data Sheet (SDS). The p32 inhibitor M36 is categorized as a

skin and eye irritant.[1] Therefore, appropriate personal protective equipment (PPE) is

mandatory at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves.

Body Protection: Laboratory coat.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate.

Ensure that a safety shower and eye wash station are readily accessible in the work area.
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Waste Classification and Segregation
Proper disposal begins with the correct classification and segregation of waste. All materials

that have come into contact with p32 inhibitor M36 must be treated as hazardous waste.

Types of M36 Waste:

Unused or Expired M36 Compound: Pure, unadulterated M36 powder or stock solutions.

Contaminated Labware: This includes, but is not limited to:

Pipette tips

Syringes and needles

Gloves and other disposable PPE

Vials and containers

Paper towels or absorbent pads used for cleanup.

Aqueous Waste: Any liquid waste containing M36, such as from cell culture media or buffer

solutions.

Each of these waste streams must be collected in separate, clearly labeled, and compatible

waste containers. Never mix M36 waste with non-hazardous laboratory trash.

Quantitative Disposal Guidelines
While specific disposal limits for p32 inhibitor M36 are not explicitly defined, the U.S.

Environmental Protection Agency (EPA) provides guidelines for hazardous waste generators

under the Resource Conservation and Recovery Act (RCRA). Your institution's generator status

will determine the accumulation and disposal requirements.
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Waste Generator Category
Monthly Hazardous Waste
Generation Limits

Acute Hazardous Waste
Generation Limits (P-list)

Very Small Quantity Generator

(VSQG)
≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs)

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) and < 1,000

kg (2,200 lbs)
≤ 1 kg (2.2 lbs)

Large Quantity Generator

(LQG)
≥ 1,000 kg (2,200 lbs) > 1 kg (2.2 lbs)

It is important to note that while M36 is not currently on the RCRA P-list of acute hazardous

wastes, its potential toxicity warrants careful management. All hazardous waste, including that

contaminated with M36, must be disposed of through a licensed hazardous waste

management company.

Step-by-Step Disposal Procedures
The following procedures provide a general framework for the safe disposal of p32 inhibitor
M36. Always consult and adhere to your institution's specific Environmental Health and Safety

(EHS) protocols.

Disposal of Solid Waste (Unused Compound and
Contaminated Labware)

Container Selection: Use a designated, leak-proof, and sealable hazardous waste container.

The container should be compatible with the chemical nature of M36.

Collection: Place all solid waste contaminated with M36, including unused compound,

contaminated gloves, pipette tips, and vials, directly into the designated waste container.

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name ("p32 Inhibitor M36"), and the associated hazards (e.g., "Irritant").

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.
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Pickup: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Disposal of Liquid Waste (Aqueous Solutions)
Container Selection: Use a designated, leak-proof, and sealable hazardous waste container,

typically a carboy, that is chemically compatible with the solvents used (e.g., DMSO, saline).

Collection: Carefully pour or pipette all liquid waste containing M36 into the designated liquid

waste container.

Labeling: Label the container with "Hazardous Waste," the full chemical name ("p32
Inhibitor M36"), the solvent composition (e.g., "DMSO/Saline solution"), and the estimated

concentration of M36.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

within secondary containment to prevent spills.

Pickup: Arrange for collection by your institution's EHS department or a licensed hazardous

waste disposal contractor.

Experimental Protocol: Decontamination of
Laboratory Surfaces and Equipment
While a specific chemical degradation protocol for bulk M36 waste is not available, a thorough

decontamination procedure for surfaces and non-disposable equipment is essential to prevent

cross-contamination and exposure.

Materials:

70% Ethanol or Isopropanol

Mild laboratory detergent

Deionized water

Absorbent pads
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Appropriate PPE (gloves, lab coat, safety glasses)

Hazardous waste bags

Procedure:

Preparation: Don all required PPE. Prepare a cleaning solution of mild laboratory detergent

in deionized water.

Initial Wipe-Down: Using an absorbent pad soaked in the detergent solution, wipe down all

surfaces and equipment that may have come into contact with M36. This includes

benchtops, fume hood surfaces, pipettors, and reusable glassware.

First Rinse: With a new absorbent pad soaked in deionized water, wipe all surfaces to

remove the detergent residue.

Solvent Decontamination: Using a fresh absorbent pad saturated with 70% ethanol or

isopropanol, thoroughly wipe down all surfaces and equipment. The alcohol will help to

solubilize and remove any remaining traces of the compound.

Final Rinse: With a final clean absorbent pad soaked in deionized water, perform a final rinse

of all surfaces.

Drying: Allow all surfaces and equipment to air dry completely before resuming work.

Waste Disposal: All used absorbent pads, wipes, and disposable PPE must be disposed of

as solid hazardous waste contaminated with p32 Inhibitor M36.

Visualizing the Workflow
To further clarify the disposal process, the following diagrams illustrate the logical flow for

handling solid and liquid waste, as well as the decontamination procedure.
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Solid Waste Disposal Workflow

Generate Solid Waste
(Unused M36, Contaminated Labware)

Place in Labeled, Sealed
Hazardous Waste Container

Store in Designated
Hazardous Waste Area

Arrange for EHS/Contractor Pickup

Click to download full resolution via product page

Solid Waste Disposal Workflow for p32 Inhibitor M36.
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Liquid Waste Disposal Workflow

Generate Liquid Waste
(Aqueous Solutions with M36)

Collect in Labeled, Sealed
Liquid Hazardous Waste Container

Store in Secondary Containment
in Designated Area

Arrange for EHS/Contractor Pickup

Click to download full resolution via product page

Liquid Waste Disposal Workflow for p32 Inhibitor M36.
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Decontamination Protocol

Initial Wipe-Down
(Detergent Solution)

First Rinse
(Deionized Water)

Solvent Decontamination
(70% Ethanol/Isopropanol)

Final Rinse
(Deionized Water)

Air Dry Surfaces
and Equipment

Dispose of all Wipes and PPE
as Hazardous Waste

Click to download full resolution via product page

Decontamination Protocol for Surfaces and Equipment.

By adhering to these procedures, researchers can confidently and safely manage the disposal

of p32 inhibitor M36, ensuring a secure laboratory environment and regulatory compliance.
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Always remember that local regulations and institutional policies are the ultimate authority for

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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